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Compound of Interest

Compound Name: Hydroxy-PEG2-acid

Cat. No.: B608002

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 3-[2-(2-Hydroxyethoxy)ethoxy]propanoic
acid, a valuable bifunctional molecule often utilized as a hydrophilic linker in various scientific
and pharmaceutical applications. This document provides a comprehensive overview of a
plausible synthetic pathway, including detailed experimental protocols and relevant chemical
data.

Introduction

3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid, also known as HO-PEG2-propanoic acid, is a
short-chain polyethylene glycol (PEG) derivative featuring a terminal hydroxyl group and a
carboxylic acid moiety. This unique structure imparts hydrophilicity and provides two distinct
reactive sites for conjugation to other molecules. Its application is prominent in areas such as
drug delivery, bioconjugation, and surface modification. This guide focuses on a practical and
accessible synthetic route for its preparation in a laboratory setting.

Synthetic Pathway Overview

The most direct and commonly employed strategy for the synthesis of 3-[2-(2-
Hydroxyethoxy)ethoxy]propanoic acid involves a two-step process:
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e Michael Addition: The conjugate addition of di(ethylene glycol) to an acrylate ester. This
reaction forms the carbon-oxygen bond and extends the carbon chain.

» Hydrolysis: The subsequent hydrolysis of the resulting ester to yield the final carboxylic acid
product.

An alternative final step involves the deprotection of a tert-butyl ester, which can be
advantageous in certain synthetic strategies.

Below is a diagram illustrating the overall synthetic workflow.
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propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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